Cas no 402617-00-9 (Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate)

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate structure

402617-00-9 structure

Product Name:Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate

CAS No:402617-00-9

MF:C₁₂H₁₃N₃O₅

MW:279.248722791672

MDL:MFCD02055732

CID:3057716

PubChem ID:948805

Update Time:2025-04-21

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate Chemical and Physical Properties

Names and Identifiers

- <br>5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
- STK298478
- methyl 5-[(3,5-dimethyl-4-nitropyrazol-1-yl)methyl]furan-2-carboxylate
- methyl 5-({4-nitro-3,5-dimethyl-1H-pyrazol-1-yl}methyl)-2-furoate
- CCG-116633
- Z25768592
- CRA61700
- methyl 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylate
- SMR000290547
- AK-968/15363555
- methyl 5-[(3,5-dimethyl-4-nitro-1h-pyrazol-1-yl)methyl]-2-furoate
- 5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester
- HMS2688I18
- 402617-00-9
- MLS000718279
- Methyl 5-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylate
- CHEMBL1611327
- AKOS015922005
- Methyl5-((3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)furan-2-carboxylate
- EN300-227806
- Oprea1_103388
- AKOS000304296
- EU-0017018
- DTXSID901319623
- Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate
- MDL： MFCD02055732
- Inchi： 1S/C12H13N3O5/c1-7-11(15(17)18)8(2)14(13-7)6-9-4-5-10(20-9)12(16)19-3/h4-5H,6H2,1-3H3
- InChI Key： NKMLPDFXBCJEHK-UHFFFAOYSA-N
- SMILES： O1C(C(=O)OC)=CC=C1CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

Exact Mass: 279.08552052Da
Monoisotopic Mass: 279.08552052Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 103Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Boiling Point: 453.6±45.0 °C at 760 mmHg
Flash Point: 228.1±28.7 °C
Vapor Pressure: 0.0±1.1 mmHg at 25°C

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	027300-250mg	5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester	402617-00-9		250mg	￡144.00	2022-03-01
Fluorochem	027300-1g	5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester	402617-00-9		1g	￡287.00	2022-03-01
Fluorochem	027300-5g	5-(3,5-Dimethyl-4-nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid methyl ester	402617-00-9		5g	￡782.00	2022-03-01
TRC	M343873-5mg	Methyl 5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furoate	402617-00-9		5mg	$ 50.00	2022-06-02
TRC	M343873-10mg	Methyl 5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furoate	402617-00-9		10mg	$ 65.00	2022-06-02
TRC	M343873-50mg	Methyl 5-[(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]-2-furoate	402617-00-9		50mg	$ 135.00	2022-06-02
Enamine	EN300-227806-0.05g	methyl 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylate	402617-00-9	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-227806-0.1g	methyl 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylate	402617-00-9	95%	0.1g	$105.0	2024-06-20
Enamine	EN300-227806-0.25g	methyl 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylate	402617-00-9	95%	0.25g	$149.0	2024-06-20
Enamine	EN300-227806-0.5g	methyl 5-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxylate	402617-00-9	95%	0.5g	$284.0	2024-06-20

Methyl 5-(3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl-2-furoate Related Literature

1. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
2. Excimer–monomer switch: a reaction-based approach for selective detection of fluoride†

Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
3. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
4. Excitonic channels from bio-inspired templated supramolecular assembly of J-aggregate nanowires†

Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
5. Excited-state proton-coupled electron transfer within ion pairs†

Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473

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